Cas no 27413-67-8 (Ethanone,1-(5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)-)

• Product Name: Ethanone,1-(5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)-
• CAS No: 27413-67-8
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 265278
• PubChem ID: 226696
• Update Time: 2025-04-19

Ethanone,1-(5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5,6,7,8-tetrahydro-3,5,8,8-tetramethyl-2-naphthalenyl)-
• 1-(3,5,8,8-tetramethyl-6,7-dihydro-5H-naphthalen-2-yl)ethanone
• NSC17408
• 27413-67-8
• NSC-17408

• Inchi： 1S/C16H22O/c1-10-6-7-16(4,5)15-9-13(12(3)17)11(2)8-14(10)15/h8-10H,6-7H2,1-5H3
• InChI Key： YLPKSUJWHRYFGX-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CC2=C(C=1)C(C)(C)CCC2C

Computed Properties

• Exact Mass: 230.16716
• Monoisotopic Mass: 230.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 346.3°Cat760mmHg
• Flash Point: 147°C
• Refractive Index: 1.505
• PSA: 17.07
• LogP: 4.37250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins